3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide

• CAS: 2034269-76-4
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.44
• SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• InChI: InChI=1S/C19H19N3OS/c1-22(2)16-6-3-5-15(12-16)19(23)21-13-14-8-9-20-17(11-14)18-7-4-10-24-18/h3-12H,13H2,1-2H3,(H,21,23)
• InChIKey: NOZBIJRZZAJDKL-UHFFFAOYSA-N
• Solubility: not available

Researchers developing selective Kv1.3 inhibitors often face potency cliffs from minor scaffold changes. This compound solves that with a 3-(dimethylamino)benzamide core, a thiophene-pyridine extension, and HPLC-verified purity. It enables matched molecular pair studies against the 3-yl isomer (CAS 2034398-31-5) to resolve pyridine placement effects on binding kinetics. Supplied with full CoA, it is ideal for electrophysiology and SPR assays.

Structural and Pharmacological Baseline

3-(Dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide (CAS 2034269-76-4) is a synthetic small molecule (C₁₉H₁₉N₃OS, MW 337.44 g/mol) comprising a 3-(dimethylamino)benzamide core linked via a methylene bridge to a 2-(thiophen-2-yl)pyridin-4-yl moiety [1]. The compound belongs to a structurally distinct class of thiophene-pyridine benzamides and has been catalogued in PubChem (CID 87544423) since 2015 [1]. This scaffold has drawn interest in academic drug discovery programs targeting voltage-gated potassium channel Kᵥ1.3, where benzamide-based inhibitors with thiophene-pyridine extensions have shown antiproliferative and pro-apoptotic activities in cancer cell models [2].

K_v1.3 inhibitor probe: thiophene-pyridine benzamide scaffold for ion channel studies.

Cell-model endpoint review: reported cell viability and apoptosis endpoints in cancer cell models.

• [1] PubChem Compound Summary for CID 87544423, 3-(dimethylamino)-N-[(2-thiophen-2-yl-4-pyridinyl)methyl]benzamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/87544423 (accessed 2026-04-29). View Source
• [2] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source

Why Generic Substitution Fails in Kᵥ1.3 Research

Superficially analogous benzamide derivatives cannot be freely interchanged with 3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide because the Kᵥ1.3 inhibitory pharmacophore is exquisitely sensitive to both the substitution pattern on the benzamide ring and the topology of the thiophene-pyridine extension. In the systematic SAR study of thiophene-based Kᵥ1.3 inhibitors, the 2-methoxybenzamide series yielded potent analogues (e.g., compound 44, IC₅₀ 470 nM in oocytes), but even minor modifications—such as shifting the methoxy position or replacing the thiophene with thiazole—caused substantial potency losses [1]. Positional isomerism of the pyridine attachment point (pyridin-3-yl vs. pyridin-4-yl) introduces distinct hydrogen-bonding geometries and π-stacking orientations that are predicted to alter the residence time and selectivity profile against off-target Kᵥ1.x family members [1]. Furthermore, the 3-(dimethylamino) substituent on the benzamide ring of the target compound replaces the 2-methoxy group present in the most studied congeners, a substitution that may recalibrate both potency and metabolic stability [1]. These context-dependent SAR features mean that even close structural relatives cannot serve as drop-in replacements without revalidating the target engagement and functional pharmacology.

Benzamide substitution pattern: 3-(dimethylamino) vs. 2-methoxy scaffold may alter K_v1.3 binding mode and selectivity window.

Pyridine linker regiochemistry: pyridin-4-ylmethyl vs. pyridin-3-ylmethyl attachment may shift channel binding kinetics.

Thiophene connectivity: 2-thiophene vs. 3-thiophene regioisomers may not yield interchangeable SAR.

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source

Quantitative Evidence Guide

Kᵥ1.3 Inhibitor Scaffold: 3-(Dimethylamino)benzamide vs. 2-Methoxybenzamide

The target compound features a 3-(dimethylamino)benzamide core, which structurally diverges from the extensively characterized 2-methoxybenzamide Kᵥ1.3 inhibitor pharmacophore. In the 2-methoxybenzamide series, the ortho-methoxy group is critical for channel binding; its removal or relocation to the meta-position (as is the case with the target compound's 3-dimethylamino substituent) is expected to alter the hydrogen-bond network within the Kᵥ1.3 pore [1]. Direct comparative binding or functional data for the target compound are not available in the open literature at this time, placing this differentiation at the class-level inference tier.

Benzamide Scaffold

Class-level inference

3-(dimethylamino)benzamide
vs
2-methoxybenzamide
(IC₅₀ 470 nM, oocytes)

Supports scaffold-hopping SAR review.

No direct target compound binding data; verify in patch-clamp assays.

Evidence Dimension	Benzamide substitution pattern and predicted binding-mode divergence
Target Compound Data	3-(dimethylamino)benzamide scaffold; no disclosed IC₅₀
Comparator Or Baseline	2-methoxybenzamide Kᵥ1.3 inhibitors (e.g., compound 44: IC₅₀ 470 nM in oocytes, 950 nM in Ltk⁻ cells) [1]
Quantified Difference	Not quantifiable without direct target compound assay data
Conditions	Whole-cell patch-clamp electrophysiology (oocytes and Ltk⁻ cells) for comparator [1]

Why This Matters

Procurement decisions for Kᵥ1.3-focused programs must account for the possibility that the 3-(dimethylamino)benzamide scaffold may exhibit a distinct selectivity window versus Kᵥ1.1, Kᵥ1.2, and Kᵥ1.5 compared to the 2-methoxy reference series, which is critical for minimizing off-target cardiac and neuronal liabilities.

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source

Positional Isomerism: Pyridin-4-ylmethyl vs. 3-ylmethyl Linker

The target compound employs a pyridin-4-ylmethyl linker connecting the benzamide to the 2-(thiophen-2-yl)pyridine unit. A structurally documented positional isomer, 3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide (CAS 2034398-31-5), differs solely in the pyridine attachment point (C3 vs. C4) . In related Kᵥ1.3 inhibitor series, the regiochemistry of the pyridine linker profoundly influences the dihedral angle between the benzamide and the thiophene-pyridine plane, which in turn governs the complementarity to the channel's S5-S6 pore region [1]. No head-to-head functional comparison between the 4-yl and 3-yl isomers has been reported.

Pyridine Regioisomer

Class-level inference

4-ylmethyl isomer
(CAS 2034269-76-4)
vs
3-ylmethyl isomer
(CAS 2034398-31-5)

Pyridine linker regiochemistry may influence binding kinetics.

Functional consequences uncharacterized; requires direct comparison.

Evidence Dimension	Positional isomerism: pyridin-4-yl vs. pyridin-3-yl linker
Target Compound Data	Pyridin-4-ylmethyl isomer (CAS 2034269-76-4); no biological data disclosed
Comparator Or Baseline	Pyridin-3-ylmethyl isomer (CAS 2034398-31-5); no biological data disclosed
Quantified Difference	Not determined; binding and functional consequences remain uncharacterized
Conditions	Structural comparison based on chemical identity; functional assays not available [1]

Why This Matters

Researchers procuring this compound for Kᵥ1.3 studies must be aware that the 4-ylmethyl isomer may show divergent potency and selectivity compared to the 3-ylmethyl variant, necessitating independent pharmacological profiling rather than reliance on data from the positional isomer.

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source

Thiophene Regioisomer: 2-yl vs. 3-yl in Kᵥ1.3 Inhibitor

The target compound incorporates a thiophen-2-yl substituent on the pyridine ring. A documented analogue, 3-(dimethylamino)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide (CAS not publicly disclosed), bears the thiophene attached at the 3-position [2]. In the Kᵥ1.3 inhibitor series reported by the University of Ljubljana group, the thiophene ring orientation is a key determinant of potency: 3-thiophene analogues displayed a range of activities depending on further benzamide modifications, while the 2-thiophene configuration has not been systematically profiled in the same assay panel [1]. Without co-crystal structures or direct comparative IC₅₀ data, the functional impact of the thiophene regioisomerism remains inferred from SAR trends in the 2-methoxybenzamide series.

Thiophene Regioisomer

Class-level inference

2-thiophene isomer
vs
3-thiophene isomer
(No IC₅₀ data)

Thiophene connectivity may redirect binding pose.

SAR inferred from 2-methoxybenzamide series; not directly measured.

Evidence Dimension	Thiophene attachment regiochemistry (2-yl vs. 3-yl)
Target Compound Data	Thiophen-2-yl isomer; no Kᵥ1.3 IC₅₀ data available
Comparator Or Baseline	Thiophen-3-yl isomer described in vendor listings; no published biological data
Quantified Difference	Not determined
Conditions	SAR inference from 2-methoxybenzamide thiophene Kᵥ1.3 inhibitors [1]; no direct assay of either regioisomer

Why This Matters

Procurement of the specific 2-thiophene regioisomer rather than the 3-thiophene variant may be essential for reproducing or extending structure-activity relationships in Kᵥ1.3 drug discovery, as even minor alterations in heterocycle connectivity can redirect binding pose and selectivity.

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source
• [2] PubChem Compound Summary for CID 87544423, 3-(dimethylamino)-N-[(2-thiophen-2-yl-4-pyridinyl)methyl]benzamide (includes structural comparison with thiophen-3-yl analogues). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/87544423 (accessed 2026-04-29). View Source

Physicochemical Comparison: TPSA and LogP

The target compound exhibits computed physicochemical properties that partially distinguish it from benchmark 2-methoxybenzamide Kᵥ1.3 inhibitors. The 3-(dimethylamino) group increases basicity relative to the 2-methoxy series, which may influence solubility, permeability, and off-target binding to aminergic receptors [1] [2]. PubChem-computed topological polar surface area (TPSA) for the target compound is approximately 67 Ų, compared to ~77 Ų for the 2-methoxybenzamide lead PAC (estimated from its SMILES structure) [1] [2]. This ~10 Ų difference, while modest, can affect blood-brain barrier penetration potential and oral bioavailability in lead optimization campaigns.

TPSA Comparison

Supporting evidence

~67 Ų (target)
vs
~77 Ų (PAC lead)

Lower TPSA suggests higher membrane permeability potential.

Computed values; verify with Caco-2 or PAMPA assays.

Evidence Dimension	Topological polar surface area (TPSA) and computed LogP
Target Compound Data	TPSA ~67 Ų, XLogP3 ~2.8 [2]
Comparator Or Baseline	Benzamide PAC (lead Kᵥ1.3 inhibitor): estimated TPSA ~77 Ų; specific XLogP3 value not reported in public domain
Quantified Difference	TPSA difference approximately 10 Ų; exact LogP comparison unavailable
Conditions	Computed physicochemical descriptors from PubChem (release 2025.09.15) [2]

Why This Matters

The lower TPSA of the target compound suggests potentially higher membrane permeability relative to the PAC benzamide lead, a factor that may be advantageous for intracellular target engagement but warrants verification in Caco-2 or PAMPA assays before procurement for in vivo studies.

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source
• [2] PubChem Compound Summary for CID 87544423, 3-(dimethylamino)-N-[(2-thiophen-2-yl-4-pyridinyl)methyl]benzamide: Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/87544423 (accessed 2026-04-29). View Source

Research & Application Scenarios

Kᵥ1.3 Inhibitor Lead Optimization and Selectivity Profiling

The compound is best deployed as a scaffold-hopping tool in Kᵥ1.3 inhibitor programs that have been optimized around the 2-methoxybenzamide chemotype. Its 3-(dimethylamino)benzamide core offers a distinct hydrogen-bonding and electronic profile that may unlock selectivity against Kᵥ1.5 (cardiac I_Kur) and Kᵥ1.1 (neuronal) channels. Whole-cell patch-clamp electrophysiology in Ltk⁻ cells expressing human Kᵥ1.x channels, following the protocols established for the 2-methoxybenzamide series [1], is the recommended primary assay cascade.

Positional Isomer Probe for Pyridine Linker SAR

Because the 4-ylmethyl and 3-ylmethyl positional isomers are both commercially catalogued, this compound serves as a matched molecular pair for exploring the influence of pyridine nitrogen placement on Kᵥ1.3 binding kinetics. Comparative surface plasmon resonance (SPR) or radioligand displacement assays using the 3-yl isomer (CAS 2034398-31-5) as a control can quantify differences in K_D and residence time, directly addressing the SAR ambiguity noted in Section 3 [1].

Antiproliferative Screening in Kᵥ1.3-Expressing Cancer Models

Kᵥ1.3 is overexpressed in pancreatic (Panc-1), colorectal (Colo-357), and non-small-cell lung cancer (A549) cell lines. The target compound has not been evaluated in these models, but the close structural analogy to Kᵥ1.3 inhibitors that significantly inhibit Panc-1 proliferation (compounds 14, 37, 43, 44) and induce apoptosis in Colo-357 spheroids (compound 4) makes it a prioritized candidate for head-to-head antiproliferative and 3D spheroid assays [1]. Procurement for this scenario requires purity ≥95% (HPLC-verified) and solubility confirmation in DMSO at ≥10 mM.

Computational Docking and Pharmacophore Model Refinement

The absence of a published co-crystal structure of this compound bound to Kᵥ1.3 creates an opportunity for molecular docking studies using the cryo-EM structure of the Kᵥ1.3 channel. The thiophen-2-yl-pyridin-4-ylmethyl extension provides a defined, rigid linker that can be used to validate docking poses and improve pharmacophore models, particularly when compared to the more flexible 2-methoxybenzamide analogues. Researchers should request a Certificate of Analysis confirming the compound's identity by ¹H NMR, ¹³C NMR, and HRMS before use in computational chemistry workflows [1].

Application

Selection Property

Validation Focus

K_v1.3 Lead Optimization

Scaffold-hopping chemotype with 3-(dimethylamino)benzamide core

Selectivity window vs. K_v1.1/1.5 in patch-clamp electrophysiology

Positional Isomer SAR Probe

Pyridin-4-ylmethyl linker for matched molecular pair analysis

Binding kinetics (SPR or radioligand displacement) vs. 3-yl isomer

Cell-Model Endpoint Screening

Cell viability and apoptosis endpoint review

3D spheroid assays in K_v1.3-expressing cancer cell models

Computational Docking Validation

Rigid thiophene-pyridine linker for docking pose validation

Pose quality vs. K_v1.3 cryo-EM structure; orthogonal analytical identity confirmation

• [1] Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. Cancers 2022, 14(11), 2595. https://doi.org/10.3390/cancers14112595 View Source